Cas no 26308-42-9 (3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid)

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid structure
26308-42-9 structure
Product Name:3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid
CAS No:26308-42-9
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD03086079
CID:253599
PubChem ID:820565
Update Time:2025-04-19

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid
    • 1-Ethyl-3-methyl-1H-pyrazole-4-carboxylic acid
    • 1H-Pyrazole-5-carboxylic acid, 3-ethyl-1-methyl-
    • 3-Ethyl-1-methylpyrazole-5-carboxylic acid
    • 5-Ethyl-2-methyl-2H-pyrazole-3-carboxylic acid
    • 3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
    • AYPCLZDGADHRDL-UHFFFAOYSA-N
    • HMS1699A08
    • SBB010349
    • 2317AB
    • ST071045
    • AM807133
    • AB0048309
    • 1H-Pyrazole-5-carboxylicacid,3-ethyl-1-methyl-
    • Z2754447
    • SY192490
    • J-016373
    • CS-0096252
    • A818371
    • 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
    • W18574
    • 26308-42-9
    • AS-67672
    • AKOS000302802
    • SCHEMBL343503
    • EN300-89096
    • FT-0601817
    • Z1198161407
    • 5-ethyl-2-methylpyrazole-3-carboxylic acid
    • SB36277
    • MFCD03086079
    • ALBB-014915
    • 3-ETHYL-1-METHYL-1H-PYRAZOLE-5-CARBOXYLICACID
    • DB-081198
    • STL588714
    • 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid
    • MDL： MFCD03086079
    • Inchi： 1S/C7H10N2O2/c1-3-5-4-6(7(10)11)9(2)8-5/h4H,3H2,1-2H3,(H,10,11)
    • InChI Key： AYPCLZDGADHRDL-UHFFFAOYSA-N
    • SMILES： OC(C1=CC(CC)=NN1C)=O

Computed Properties

  • Exact Mass: 154.07400
  • Monoisotopic Mass: 154.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.23
  • Boiling Point: 320.8 °C at 760 mmHg
  • Flash Point: 147.8 °C
  • Refractive Index: 1.563
  • PSA: 55.12000
  • LogP: 0.68070

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid Pricemore >>

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